Cas no 61006-20-0 ( )

• Product name: &nbsp
• CAS No: 61006-20-0
• MF: C₁₉H₁₈O₃
• MW: 294.34442
• CID: 953825
• PubChem ID: 5967608

  Chemical and Physical Properties

Names and Identifiers

• 5-[(E)-3-phenylprop-2-enyl]-6-prop-2-enoxy-1,3-benzodioxole
• AC1NZMS1
• NSC350131
• NSC-350131
• DTXSID20421536
• 61006-20-0
•  

• Inchi： InChI=1S/C19H18O3/c1-2-11-20-17-13-19-18(21-14-22-19)12-16(17)10-6-9-15-7-4-3-5-8-15/h2-9,12-13H,1,10-11,14H2/b9-6+
• InChI Key： OWVPXMPGGSJBCB-RMKNXTFCSA-N
• SMILES： C=CCOC1=CC2=C(C=C1CC=CC3=CC=CC=C3)OCO2

Computed Properties

• Exact Mass: 294.12564
• Monoisotopic Mass: 294.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų
• XLogP3: 4.9

Experimental Properties

• PSA: 27.69
• LogP: 4.23600